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Compound of Interest

Compound Name: Chlorotrianisene-d9

Cat. No.: B12315470 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the commercial availability of

Chlorotrianisene-d9, a deuterated analog of the non-steroidal estrogen Chlorotrianisene. This

guide is intended for researchers in pharmacology, drug metabolism, and related fields who

require a stable isotope-labeled internal standard for quantitative analysis or a tracer for

metabolic studies.

Introduction to Chlorotrianisene-d9
Chlorotrianisene-d9 is the deuterium-labeled version of Chlorotrianisene. Chlorotrianisene

itself is a long-acting, orally active non-steroidal estrogen that functions as a selective estrogen

receptor modulator (SERM). While the parent compound has known antiestrogenic properties

and is a potent inhibitor of the COX-1 enzyme, the primary utility of Chlorotrianisene-d9 in a

research setting is as an internal standard for mass spectrometry-based quantification of

Chlorotrianisene or as a tracer in metabolic fate studies. Its nine deuterium atoms provide a

distinct mass shift, allowing for its differentiation from the unlabeled compound without

significantly altering its chemical properties.

Commercial Availability and Specifications
Several commercial suppliers offer Chlorotrianisene-d9 for research purposes. The table

below summarizes the key quantitative data available from these suppliers.
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Supplier
Product
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CAS
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Molecul
ar
Formula

Molecul
ar
Weight

Isotopic
Purity

Chemic
al Purity

Availabl
e
Formats

LGC

Standard

s

Chlorotri

anisene-

d9

(trimetho

xy-d9)

1276197-

26-2

C₂₃H₁₂D₉

ClO₃
389.9195

99 atom

% D
min 98% 0.005 g

CDN

Isotopes

Chlorotri

anisene-

d9

(trimetho

xy-d9)

1276197-

26-2

C₂₃H₁₂D₉

ClO₃
389.93

99 atom

% D

Not

specified
0.01 g

Medche

mExpres

s

Chlorotri

anisene-

d9

1276197-

26-2

C₂₃H₁₂D₉

ClO₃
389.92

Not

specified

Not

specified

1 mg, 5

mg

Fisher

Scientific

Chlorotri

anisene-

d9

(trimetho

xy-d9),

CDN

1276197-

26-2

Not

specified

Not

specified

Not

specified

Not

specified
0.01 g

Immuno

mart

Chlorotri

anisene-

d9

1276197-

26-2

C₂₃H₁₂D₉

ClO₃
389.92

Not

specified

Not

specified

Not

specified

Experimental Protocols
Detailed experimental protocols for the specific use of Chlorotrianisene-d9 are not readily

available in the public domain, as its application is often integrated into broader analytical

methods. However, a general protocol for its most common application—as an internal

standard in a quantitative Liquid Chromatography-Mass Spectrometry (LC-MS) assay for the

parent compound, Chlorotrianisene—is provided below.
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Protocol: Quantitative Analysis of Chlorotrianisene in a Biological Matrix using

Chlorotrianisene-d9 as an Internal Standard

1. Objective: To accurately quantify the concentration of Chlorotrianisene in a biological sample

(e.g., plasma, tissue homogenate) using a stable isotope dilution LC-MS/MS method.

2. Materials:

Chlorotrianisene (analytical standard)
Chlorotrianisene-d9 (internal standard)
Biological matrix (e.g., human plasma)
Acetonitrile (ACN), HPLC grade
Formic acid (FA), LC-MS grade
Water, LC-MS grade
Solid Phase Extraction (SPE) cartridges or protein precipitation reagents
Calibrated pipettes and appropriate labware
LC-MS/MS system

3. Methods:

Visualizations
Experimental Workflow
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Caption: Workflow for quantitative analysis using a deuterated internal standard.
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Caption: Estrogen receptor signaling pathway activated by Chlorotrianisene.

To cite this document: BenchChem. [Commercial Suppliers and Technical Guide for
Chlorotrianisene-d9 in Research]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12315470#commercial-suppliers-of-chlorotrianisene-
d9-for-research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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